Cas no 2171762-20-0 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamidomethyl}butanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamidomethyl}butanoic acid
• CAS No: 2171762-20-0
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6258448
• PubChem ID: 165557776
• Update Time: 2025-06-08

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamidomethyl}butanoic acid
• 2171762-20-0
• EN300-1551551
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido]methyl}butanoic acid

• Inchi： 1S/C26H27N3O5S/c1-2-16(25(31)32)12-28-24(30)23(11-17-13-27-15-35-17)29-26(33)34-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,13,15-16,22-23H,2,11-12,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： KWJNANKNBXNEGR-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC(C(NCC(C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 146Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamidomethyl}butanoic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamidomethyl}butanoic acid (CAS No. 2171762-20-0)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamidomethyl}butanoic acid, identified by its CAS No. 2171762-20-0, is a sophisticated peptide derivative that has garnered significant attention in the fields of medicinal chemistry and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1,3-thiazol-5-yl moiety, makes it a valuable intermediate in the synthesis of peptide-based therapeutics and biomaterials. Researchers are particularly interested in its potential applications in drug delivery systems and targeted therapies, aligning with the growing demand for precision medicine.

One of the most searched topics in peptide chemistry revolves around the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The Fmoc group in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamidomethyl}butanoic acid is a cornerstone of modern peptide synthesis, enabling the stepwise construction of complex peptides with high efficiency. This compound’s thiazole ring further enhances its utility, as heterocyclic scaffolds are increasingly explored for their bioactive properties and binding affinity in drug discovery.

In the context of AI-driven drug design, CAS No. 2171762-20-0 is a prime example of how computational chemistry can identify novel molecular building blocks. The integration of machine learning and quantum chemistry calculations has accelerated the discovery of compounds like this, which exhibit optimal pharmacokinetic profiles and target specificity. This aligns with the trending search queries on "AI in drug development" and "next-generation therapeutics."

Another hotspot in scientific discussions is the compound’s potential in bioconjugation techniques. The carboxylic acid functionality in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamidomethyl}butanoic acid allows for covalent attachment to proteins, antibodies, or nanoparticles, making it a versatile tool for diagnostic imaging and therapeutic conjugates. This resonates with the increasing interest in "click chemistry" and "site-specific modification" strategies.

From a sustainability perspective, the synthesis of CAS No. 2171762-20-0 can be optimized using green chemistry principles, such as catalyst recycling and solvent reduction. This addresses the rising demand for eco-friendly chemical processes, a topic frequently searched by pharmaceutical manufacturers and academic researchers alike.

In summary, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamidomethyl}butanoic acid (CAS No. 2171762-20-0) represents a cutting-edge intersection of peptide chemistry, drug discovery, and bioconjugation. Its multifaceted applications and alignment with industry trends ensure its relevance in both research and commercial settings.